Cas no 2580240-87-3 (3-(Piperazin-1-yl)cyclopentan-1-amine)
3-(Piperazin-1-yl)cyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperazin-1-yl)cyclopentan-1-amine
- 2580240-87-3
- EN300-27718781
- 3-(Piperazin-1-yl)cyclopentan-1-amine
-
- Inchi: 1S/C9H19N3/c10-8-1-2-9(7-8)12-5-3-11-4-6-12/h8-9,11H,1-7,10H2
- InChI Key: TUSGMOCPOZNRSE-UHFFFAOYSA-N
- SMILES: N1(CCNCC1)C1CCC(C1)N
Computed Properties
- Exact Mass: 169.157897619g/mol
- Monoisotopic Mass: 169.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 41.3Ų
3-(Piperazin-1-yl)cyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718781-1g |
3-(piperazin-1-yl)cyclopentan-1-amine |
2580240-87-3 | 1g |
$842.0 | 2023-09-10 | ||
| Enamine | EN300-27718781-5g |
3-(piperazin-1-yl)cyclopentan-1-amine |
2580240-87-3 | 5g |
$2443.0 | 2023-09-10 | ||
| Enamine | EN300-27718781-10g |
3-(piperazin-1-yl)cyclopentan-1-amine |
2580240-87-3 | 10g |
$3622.0 | 2023-09-10 | ||
| Enamine | EN300-27718781-0.05g |
3-(piperazin-1-yl)cyclopentan-1-amine |
2580240-87-3 | 95.0% | 0.05g |
$707.0 | 2025-03-20 | |
| Enamine | EN300-27718781-0.1g |
3-(piperazin-1-yl)cyclopentan-1-amine |
2580240-87-3 | 95.0% | 0.1g |
$741.0 | 2025-03-20 | |
| Enamine | EN300-27718781-0.25g |
3-(piperazin-1-yl)cyclopentan-1-amine |
2580240-87-3 | 95.0% | 0.25g |
$774.0 | 2025-03-20 | |
| Enamine | EN300-27718781-0.5g |
3-(piperazin-1-yl)cyclopentan-1-amine |
2580240-87-3 | 95.0% | 0.5g |
$809.0 | 2025-03-20 | |
| Enamine | EN300-27718781-1.0g |
3-(piperazin-1-yl)cyclopentan-1-amine |
2580240-87-3 | 95.0% | 1.0g |
$842.0 | 2025-03-20 | |
| Enamine | EN300-27718781-2.5g |
3-(piperazin-1-yl)cyclopentan-1-amine |
2580240-87-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-20 | |
| Enamine | EN300-27718781-5.0g |
3-(piperazin-1-yl)cyclopentan-1-amine |
2580240-87-3 | 95.0% | 5.0g |
$2443.0 | 2025-03-20 |
3-(Piperazin-1-yl)cyclopentan-1-amine Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 3-(Piperazin-1-yl)cyclopentan-1-amine
3-(Piperazin-1-yl)cyclopentan-1-amine: A Comprehensive Overview
3-(Piperazin-1-yl)cyclopentan-1-amine (CAS No. 2580240-87-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a cyclopentane ring with a piperazine moiety, has garnered attention due to its potential applications in drug discovery and materials science. In this article, we delve into the structural properties, synthesis methods, and recent advancements in understanding its biological activities.
The cyclopentane ring in 3-(Piperazin-1-yl)cyclopentan-1-amine serves as a rigid framework, while the piperazine group introduces flexibility and hydrogen bonding capabilities. This combination makes the compound versatile for various chemical reactions and biological interactions. Recent studies have highlighted its role as a scaffold in designing bioactive molecules, particularly in the context of central nervous system (CNS) disorders.
One of the most notable aspects of 3-(Piperazin-1-yl)cyclopentan-1-amine is its ability to act as a building block for more complex structures. Researchers have employed this compound in the synthesis of heterocyclic compounds, which are crucial in drug design. For instance, its use in the construction of multi-ring systems has opened new avenues for exploring novel pharmacophores with enhanced bioavailability and efficacy.
From a synthetic perspective, the preparation of 3-(Piperazin-1-yl)cyclopentan-1-amine involves a combination of traditional organic chemistry techniques and modern catalytic methods. The most common approach involves the reaction of cyclopentanamine with piperazine derivatives under specific conditions to achieve high yields. Recent advancements in catalysis, such as the use of transition metal catalysts, have further streamlined this process, making it more efficient and scalable for industrial applications.
The biological activity of 3-(Piperazin-1-yl)cyclopentan-1-amine has been extensively studied, particularly in the context of its interaction with various enzymes and receptors. Preclinical studies suggest that it exhibits moderate inhibitory effects on certain kinases, making it a potential candidate for anti-cancer therapies. Additionally, its ability to modulate neurotransmitter systems has positioned it as a lead compound in research targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.
In terms of applications beyond pharmacology, 3-(Piperazin-1-yllcyclopentan-l-amine has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of novel semiconducting materials. Researchers have explored its potential as a component in organic field-effect transistors (OFETs), where it contributes to improved charge transport properties.
Recent breakthroughs in computational chemistry have further enhanced our understanding of 3-(Piperazin-l-yllcyclopentan-l-amine's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its conformational flexibility and interaction patterns with biomolecules. These findings are instrumental in guiding rational drug design efforts and optimizing its therapeutic potential.
In conclusion, 3-(Piperazin-l-yllcyclopentan-l-amine (CAS No. 2580240873) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and biological studies, underscores its importance as a valuable tool in modern research. As ongoing investigations continue to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in both academic and industrial settings.
2580240-87-3 (3-(Piperazin-1-yl)cyclopentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)